Cas no 77867-13-1 (5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine)

• Product name: 5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine
• CAS No: 77867-13-1
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD09152764
• CID: 4658930
• PubChem ID: 20558637

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(2-propynylsulfanyl)pyridine
• 5-nitro-2-prop-2-ynylsulfanylpyridine
• MFCD09152764
• 2-propargylthio-5-nitropyridine
• 5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine
• CDA86713
• AKOS005071539
• SCHEMBL11323276
• NKFUQQMUNDFNHX-UHFFFAOYSA-N
• 5-Nitro-2-(prop-2-yn-1-ylthio)pyridine
• AB-0720
• CS-0360841
• 77867-13-1

• MDL： MFCD09152764
• Inchi： 1S/C8H6N2O2S/c1-2-5-13-8-4-3-7(6-9-8)10(11)12/h1,3-4,6H,5H2
• InChI Key： NKFUQQMUNDFNHX-UHFFFAOYSA-N
• SMILES： C1(SCC#C)=NC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 194.01499861g/mol
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Melting Point: 102-104°

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes